Cas no 843614-94-8 (Ethyl 2-(8-bromo-1,3-difluorophenanthren-2-yl)-2,3,3,3-tetrafluoropropanoate)

• Product Name: Ethyl 2-(8-bromo-1,3-difluorophenanthren-2-yl)-2,3,3,3-tetrafluoropropanoate
• CAS No: 843614-94-8
• Molecular Formula: C₁₉H₁₁O₂F₆Br
• Molecular Weight: 465.18384
• CID: 1092955
• PubChem ID: 11385755

Ethyl 2-(8-bromo-1,3-difluorophenanthren-2-yl)-2,3,3,3-tetrafluoropropanoate Properties

Names and Identifiers

• Ethyl 2-(8-bromo-1,3-difluorophenanthren-2-yl)-2,3,3,3-tetrafluoropropanoate
• 843614-94-8
• ORTKGQBVLXUNMH-UHFFFAOYSA-N
• ethyl2-(8-bromo-1,3-difluorophenanthren-2-yl)-2,3,3,3-tetrafluoropropanoate

• InChIKey： ORTKGQBVLXUNMH-UHFFFAOYSA-N
• Inchi： InChI=1S/C19H11BrF6O2/c1-2-28-17(27)18(23,19(24,25)26)15-14(21)8-12-9-4-3-5-13(20)10(9)6-7-11(12)16(15)22/h3-8H,2H2,1H3
• SMILES： CCOC(=O)C(C1=C(C=C2C3=C(C=CC2=C1F)C(=CC=C3)Br)F)(C(F)(F)F)F

Computed Properties

• Exact Mass: 463.98466g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 463.98466g/mol
• Heavy Atom Count: 28
• Complexity: 587
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.9
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrenes and derivatives